Cas no 2172142-63-9 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid
• CAS No: 2172142-63-9
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 6206781
• PubChem ID: 165519294
• Update Time: 2025-10-31

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid
• 2172142-63-9
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl]acetic acid
• EN300-1285527

• Inchi： 1S/C24H25NO5/c1-14-22-20(10-11-29-22)24(14,12-21(26)27)25-23(28)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,22H,10-13H2,1H3,(H,25,28)(H,26,27)
• InChI Key： XTXKINMBDMCNAG-UHFFFAOYSA-N
• SMILES： O1CCC2C1C(C)C2(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.17327290g/mol
• Monoisotopic Mass: 407.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid

Introduction to 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid (CAS No. 2172142-63-9)

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid, identified by its CAS number 2172142-63-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of this compound features a bicyclo3.2.0heptane core, which is a fused bicyclic system consisting of three rings—a cyclopropane ring connected to a cyclopentane ring, which in turn is linked to a cyclohexane ring. This structural motif imparts rigidity and specific spatial constraints to the molecule, influencing its interactions with biological targets. The presence of an amino group at the 6-position and a methoxycarbonyl (Moc) protecting group on the amino nitrogen further enhances its reactivity and utility in synthetic chemistry.

The fluoren-9-yl moiety attached to the methoxycarbonyl group via a methylene bridge introduces a bulky, aromatic component to the molecule. Fluorene derivatives are well-known for their fluorescence properties and have been widely explored in various applications, including optoelectronics and bioimaging. In the context of pharmaceuticals, the fluorene group can serve as a pharmacophore or a tag for tracking molecular interactions in vivo.

The 7-methyl substituent on the bicyclic system contributes to the steric environment of the molecule, potentially influencing its binding affinity and selectivity when interacting with biological targets. Additionally, the 2-oxa group within the bicyclic structure introduces an oxygen atom that can participate in hydrogen bonding or other forms of molecular recognition, further modulating the compound's behavior.

The carboxylic acid functionality at the 6-position provides another point of interaction with biological systems, allowing for potential modifications such as esterification or amidation to tailor its solubility and pharmacokinetic properties. This compound's multifaceted structural features make it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The rigid bicyclic scaffold of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-ylacetic acid (CAS No. 2172142-63-9) suggests that it may exhibit high binding affinity for specific protein targets, making it an attractive scaffold for drug discovery efforts.

In particular, studies have shown that compounds featuring fluorene-based moieties can interact with various enzymes and receptors due to their ability to fit into hydrophobic pockets or engage in π-stacking interactions. The presence of multiple functional groups on this molecule provides opportunities for selective derivatization, allowing chemists to fine-tune its properties for specific therapeutic applications.

The methoxycarbonyl protecting group on the amino nitrogen is particularly noteworthy, as it not only enhances the stability of the amino group during synthetic procedures but also serves as a handle for subsequent chemical transformations. For instance, removal of the Moc group under acidic conditions can yield a free amine, which can then be coupled to carboxylic acids via amide bond formation—a common strategy in drug development.

Given its structural complexity and functional diversity, this compound has been investigated as a potential intermediate in the synthesis of more elaborate pharmacophores. Researchers have leveraged its unique architecture to develop novel analogs with enhanced biological activity or improved pharmacokinetic profiles. Such efforts are critical in addressing unmet medical needs and developing next-generation therapeutics.

The synthesis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-7-methyl-2-oxabicyclo3.2.0heptan-6-y lacetic acid (CAS No. 2172142 -63 -9) presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Techniques such as transition-metal-catalyzed cyclizations or intramolecular reactions may be employed to assemble this complex core efficiently.

Once the basic framework is established, functional group manipulations can be performed to introduce additional modifications tailored to specific biological targets. For example, selective hydrolysis or reduction strategies might be employed to alter reactive sites on the molecule while preserving overall structural integrity.

The growing interest in fluorinated compounds has also spurred investigations into fluorinated analogs of this molecule. Fluorine atoms can significantly influence metabolic stability, distribution, and efficacy when incorporated into drug candidates—a phenomenon known as "fluorine effects." By strategically introducing fluorine atoms into key positions on this scaffold, 2172142 -63 -9 could be transformed into highly potent therapeutic agents with improved pharmacological profiles.

Moreover, 2172142 -63 -9 holds promise as a tool compound for biochemical studies aimed at elucidating enzyme mechanisms or validating drug targets. Its well-defined structure allows researchers to use it as a reference standard or probe molecule in high-throughput screening assays designed to identify new leads or validate existing ones.

In conclusion, 2172142 -63 -9 represents an intriguing example of how structural complexity can be leveraged in drug discovery efforts within pharmaceutical chemistry.* Its unique combination*of* bicyclic* scaffolding,*fluorene-derived* moieties,*and* multiple*functional* groups makes it* amenable*to diverse synthetic strategies*and* potential applications.* As research*in this field*continues*to advance,*this* compound is likely *to remain* an important subject *of study*, contributing *to our understanding*of molecular recognition *and drug design.*